5,5-dimethylcyclohex-2-en-1-ol
Overview
Description
5,5-Dimethylcyclohex-2-en-1-ol is a chemical compound with the molecular formula C8H14O and a molecular weight of 126.2 . It is a derivative of cyclohexene, a six-membered carbon ring with one double bond, and has two methyl groups and one hydroxyl group attached .
Physical And Chemical Properties Analysis
5,5-Dimethylcyclohex-2-en-1-ol has a boiling point of 83-84 °C (at a pressure of 17 Torr) and a predicted density of 0.933±0.06 g/cm3 . Its pKa is predicted to be 14.73±0.40 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,5-dimethylcyclohex-2-en-1-ol involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexene", "Acetone", "Methylmagnesium bromide", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfate", "Methanol", "Sulfuric acid" ], "Reaction": [ "Step 1: Cyclohexene is reacted with acetone in the presence of hydrochloric acid to form 5,5-dimethylcyclohex-2-en-1-one.", "Step 2: Methylmagnesium bromide is added to the reaction mixture from step 1 to form the corresponding Grignard reagent.", "Step 3: The Grignard reagent is then reacted with water to form 5,5-dimethylcyclohex-2-en-1-ol.", "Step 4: The product is purified by washing with sodium hydroxide solution, drying over sodium sulfate, and distilling off the solvent.", "Step 5: The final product is obtained by recrystallization from methanol using sulfuric acid as a catalyst." ] } | |
CAS RN |
25866-56-2 |
Product Name |
5,5-dimethylcyclohex-2-en-1-ol |
Molecular Formula |
C8H14O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
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